Tianeptine-d4
Description
Stable isotope labeled (deuterated) internal standard for Tianeptine
Scientific Research Applications
Neurobiological Properties
Tianeptine, an antidepressant, has garnered attention for challenging traditional monoaminergic hypotheses of depression. Its antidepressant actions and clinical tolerance are attributed to its unique neurobiological properties, notably involving the glutamatergic system. This system plays a key role in the mechanism of altered neuroplasticity underlying depression symptoms. Tianeptine's interaction with the glutamatergic system offers insights into its potential use in treating depressive disorders (McEwen et al., 2009).
Neurotrophic Effects on Hippocampal Neurons
Tianeptine exhibits neuroplastic and neurotrophic effects on hippocampal neurons. It prevents dendritic atrophy of the hippocampus in pathological conditions. Proteomic analysis of tianeptine-treated hippocampal neurons has revealed proteins involved in neurite growth, metabolism of neurotrophic substances, synaptogenesis, and synaptic activity homeostasis. These findings illuminate the mechanisms behind tianeptine's neurotrophic effect observed in both animal studies and clinical settings (Chu et al., 2010).
Neuroprotective Properties and Interactions with Cytokines
Tianeptine has demonstrated neuroprotective effects against hypoxia in tissue culture and the deleterious effects of cytokines in the cortex and white matter. Its actions against cytokines highlight its potential in protecting the nervous system from inflammatory and hypoxic damage (Plaisant et al., 2003).
Enhancement of Energy-Related Processes in Hippocampal Mitochondria
In a rat model of depression, tianeptine has been shown to enhance energy metabolism and increase glyceraldehyde-3-phosphate dehydrogenase expression bound to non-synaptic mitochondria. This suggests a role for tianeptine in improving mitochondrial functionality, which may contribute to its antidepressant and anxiolytic efficacy (Perić et al., 2020).
Modulation of Neuroplasticity and Memory Enhancement
Tianeptine has been found to modulate neuroplasticity and enhance memory. Its mechanism of action includes the normalization of glutamatergic neurotransmission, which may underlie its effectiveness as an antidepressant. This highlights the drug's potential in addressing the neurobiological features of depressive disorders and improving associated cognitive functions (Zoladz et al., 2010).
properties
Molecular Formula |
C20H20D5NO4 |
|---|---|
Molecular Weight |
348.45 |
Origin of Product |
United States |
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